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For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinosol, known chemically as 8-hydroxyquinoline sulfate, is a potent antiseptic, disinfectant,

and chelating agent with a wide range of applications in pharmaceuticals, agriculture, and

analytical chemistry.[1][2] Its biological activity stems from the properties of its core component,

8-hydroxyquinoline, a heterocyclic aromatic organic compound. This technical guide provides

an in-depth overview of the synthesis pathways of Quinosol, its key chemical properties, and

detailed experimental protocols for its preparation and analysis.

Chemical Properties of Quinosol
Quinosol is a pale yellow to yellow crystalline powder with a slight saffron-like odor.[1] It is the

sulfate salt of 8-hydroxyquinoline.[2] The compound is soluble in water and exhibits properties

typical of an acidic salt derived from an amine and a phenol, allowing it to neutralize bases.[1]

Its ability to act as a strong chelating agent for various metal ions is a key feature of its

biological and analytical applications.[1][2]
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Property Value Reference

IUPAC Name quinolin-1-ium-8-ol;sulfate [1]

Synonyms
8-Hydroxyquinoline sulfate,

Chinosol, Oxine Sulfate
[2]

Molecular Formula C₁₈H₁₆N₂O₆S [1]

Molecular Weight 388.4 g/mol [1][2]

Appearance
Pale yellow to yellow

crystalline powder
[1]

CAS Number 134-31-6 [2]

Solubility Soluble in water [1]

Synthesis of Quinosol
The synthesis of Quinosol is a two-step process: first, the synthesis of 8-hydroxyquinoline,

followed by its conversion to the sulfate salt. The most common and economically viable

method for producing 8-hydroxyquinoline is the Skraup synthesis.

8-Hydroxyquinoline Synthesis via Skraup Reaction
The Skraup synthesis involves the reaction of o-aminophenol and glycerol in the presence of

an oxidizing agent (o-nitrophenol) and a dehydrating agent (concentrated sulfuric acid).[3][4]

Anhydrous copper sulfate and calcium oxide can be added to absorb water and improve the

efficiency of the reaction.[5]
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Caption: Skraup synthesis pathway for 8-hydroxyquinoline.

Conversion to Quinosol (8-Hydroxyquinoline Sulfate)
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8-hydroxyquinoline is then reacted with sulfuric acid to form the sulfate salt, Quinosol. This is a

straightforward acid-base reaction.

8-Hydroxyquinoline

Quinosol (8-Hydroxyquinoline Sulfate)

Sulfuric Acid (H₂SO₄)

Click to download full resolution via product page

Caption: Formation of Quinosol from 8-hydroxyquinoline.

Experimental Protocols
Synthesis of 8-Hydroxyquinoline (Skraup Method)
This protocol is adapted from established synthesis methods.[3][4][5]

Materials:

o-Aminophenol

Anhydrous glycerol

o-Nitrophenol

Concentrated sulfuric acid

Anhydrous copper sulfate (optional)

Calcium oxide (optional)

Sodium hydroxide solution (40%) or Potassium hydroxide solution (20%)

Ethanol (for recrystallization)
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Procedure:

In a reaction vessel equipped with a stirrer and condenser, add o-aminophenol, anhydrous

glycerol, and o-nitrophenol.

With vigorous stirring, slowly add concentrated sulfuric acid. If using, add anhydrous copper

sulfate and calcium oxide.

Heat the mixture to 70-90°C and maintain this temperature for 5 hours with continuous

stirring. The reaction is exothermic and should be controlled.

After the reaction is complete, allow the mixture to cool.

Carefully neutralize the reaction mixture to a pH of 7-8 using a sodium hydroxide or

potassium hydroxide solution.

The crude 8-hydroxyquinoline will precipitate out of the solution.

Isolate the crude product by filtration.

Purify the crude 8-hydroxyquinoline by recrystallization from ethanol to obtain the pure

product.

Preparation of Quinosol (8-Hydroxyquinoline Sulfate)
Materials:

Purified 8-hydroxyquinoline

Sulfuric acid

Procedure:

Dissolve the purified 8-hydroxyquinoline in a suitable solvent.

Stoichiometrically add sulfuric acid to the solution while stirring.

The 8-hydroxyquinoline sulfate (Quinosol) will precipitate.
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Isolate the precipitate by filtration and dry appropriately.

Biological Activity and Applications
Quinosol's primary biological activities are as an antiseptic and antifungal agent.[1] It is

effective against a variety of pathogens, including bacteria and fungi, making it useful in

agriculture for controlling fungal diseases in crops.[1] In pharmaceuticals, it is used in topical

formulations for its antiseptic properties.[2] The mechanism of action is largely attributed to the

ability of 8-hydroxyquinoline to chelate essential metal ions, thereby disrupting microbial

metabolism.

Experimental Workflow for Antimicrobial
Susceptibility Testing
The antimicrobial properties of Quinosol can be evaluated using standard methods such as

broth microdilution to determine the Minimum Inhibitory Concentration (MIC).

Preparation

Inoculation & Incubation Analysis

Prepare Quinosol Stock Solution (in DMSO) Perform Serial Dilutions in Microplate

Inoculate MicroplatePrepare Standardized Microbial Inoculum Incubate at Optimal Temperature Visually Inspect for Microbial Growth Determine MIC (Lowest concentration with no visible growth)

Click to download full resolution via product page

Caption: Workflow for MIC determination of Quinosol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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